Cas no 1956381-42-2 (Tert-Butyl 4-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate
• CAS No: 1956381-42-2
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 5039389
• Update Time: 2025-05-22

Tert-Butyl 4-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate
• Tert-Butyl 4-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate

• Inchi： 1S/C14H22N4O2/c1-11-12(9-15-10-16-11)17-5-7-18(8-6-17)13(19)20-14(2,3)4/h9-10H,5-8H2,1-4H3
• InChI Key： IYJSPWIHXVKIIX-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2=CN=CN=C2C)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6

Additional information on Tert-Butyl 4-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate

Tert-Butyl 4-(4-Methylpyrimidin-5-Yl)Piperazine-1-Carboxylate: A Comprehensive Overview

The compound Tert-butyl 4-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate (CAS No. 1956381-42-2) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied due to their diverse applications in drug design and materials science. The structure of this compound is characterized by a piperazine ring substituted with a tert-butyl carboxylate group at position 1 and a 4-methylpyrimidin-5-yl group at position 4. These substituents contribute to the unique chemical properties and biological activities of the molecule.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly in the development of small molecule inhibitors for various therapeutic targets. The piperazine ring is known for its ability to form hydrogen bonds, making it an ideal scaffold for drug design. The tert-butyl ester group in this compound adds bulk to the molecule, potentially enhancing its stability and bioavailability. Meanwhile, the 4-methylpyrimidine moiety introduces electron-donating properties, which can influence the molecule's interaction with biological systems.

The synthesis of Tert-butyl 4-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have explored various strategies to optimize the synthesis of this compound, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the synthesis more efficient and cost-effective.

In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated as a potential lead compound in drug discovery programs targeting protein kinases and other enzymes. The ability of this molecule to modulate enzyme activity makes it a valuable tool in understanding disease mechanisms and developing novel therapeutic agents. Additionally, its structural versatility allows for further modification, enabling researchers to explore its potential in other areas such as agrochemicals and materials science.

Recent research has also focused on the pharmacokinetic properties of this compound. Studies have demonstrated that the tert-butyl ester group enhances its solubility in lipophilic solvents, which is crucial for its absorption and distribution within biological systems. Furthermore, computational modeling has been employed to predict its binding affinity to various targets, providing valuable insights into its potential therapeutic applications.

In conclusion, Tert-butyl 4-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate (CAS No. 1956381-42-2) is a versatile compound with significant potential in multiple domains of chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a promising candidate for future research and development efforts.